molecular formula C22H15Cl3N2O3S B2851217 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole CAS No. 477713-43-2

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole

Cat. No.: B2851217
CAS No.: 477713-43-2
M. Wt: 493.78
InChI Key: MWOMKAMIGFVYPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole is a useful research compound. Its molecular formula is C22H15Cl3N2O3S and its molecular weight is 493.78. The purity is usually 95%.
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Scientific Research Applications

Environmental Exposure and Human Health

  • Persistent Organic Pollutants (POPs) in Breast Milk : Research highlights the presence of organochlorine compounds like PCBs, DDT, and hexachlorobenzene in human breast milk, reflecting environmental contamination and exposure levels in the population. These studies provide critical insights into the bioaccumulation of POPs and their potential impacts on human health, especially in infants through breastfeeding (Norén & Meironyte, 2000).

  • Firefighters' Exposure to Halogenated Compounds : Investigations into the serum of firefighters post-fire events have identified elevated levels of PCDD/Fs and PBDEs, indicating occupational exposure to harmful dioxins and flame retardants. This research underscores the importance of understanding exposure sources and potential health risks in specific professions (Shaw et al., 2013).

  • Exposure to Pesticides in Children : A study on the environmental exposure to organophosphorus and pyrethroid pesticides in children demonstrated widespread exposure, with potential risks due to these developmental neurotoxicants. Such research is pivotal for developing public health policies regarding the regulation and use of chemical pesticides (Babina et al., 2012).

Properties

IUPAC Name

3-[2-[(4-chlorophenyl)methoxy]phenyl]-1-(2,5-dichlorophenyl)sulfonylpyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H15Cl3N2O3S/c23-16-7-5-15(6-8-16)14-30-21-4-2-1-3-18(21)20-11-12-27(26-20)31(28,29)22-13-17(24)9-10-19(22)25/h1-13H,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MWOMKAMIGFVYPL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=NN(C=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)OCC4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H15Cl3N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

493.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.